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Compound of Interest

Compound Name: Tetraphosphorus decaoxide

Cat. No.: B091053

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety precautions, handling
procedures, and a detailed experimental protocol for tetraphosphorus decaoxide (P4O10).
The information is intended to ensure the safe and effective use of this highly reactive
compound in a laboratory setting.

Chemical and Physical Properties

Tetraphosphorus decaoxide, also known as phosphorus pentoxide, is a potent desiccant and
dehydrating agent.[1] It is a white, crystalline solid that exists in several polymorphic forms.[2]
Its high reactivity, particularly with water, necessitates stringent safety measures during
handling and storage.
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Property Value Source
Molecular Formula P4010 [1]
Molecular Weight 283.89 g/mol [3]
Appearance White crystalline solid [2]
Density 2.3g/mLat 25 °C [4]
Melting Point 422 °C

Boiling Point Sublimes at 360 °C

N Reacts violently to form
Water Solubility ] ) [41[5]
phosphoric acid

Hazard Identification and Classification

Tetraphosphorus decaoxide is classified as a corrosive substance that can cause severe skin
burns and eye damage.[4][6][7] Inhalation of its dust can lead to severe irritation of the
respiratory tract.

GHS Hazard Statements:
e H314: Causes severe skin burns and eye damage.[4][6][7]

Precautionary Statements:

P260: Do not breathe dust.[4][6][7]
e P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[4][6][7]
e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4][7]

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/ shower.[4][7]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[4]
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e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][7]

Occupational Exposure Limits

While some safety data sheets indicate that no specific occupational exposure limit values
have been established, the following guideline is available from German regulations:

Parameter Value Source

MAK (Maximale Arbeitsplatz- ) i
) 2 mg/m3 (inhalable fraction)
Konzentration)

Safe Handling and Storage

Engineering Controls:

o Work with tetraphosphorus decaoxide should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.[1]

o Ensure that an eyewash station and safety shower are readily accessible.[3]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[1]

Skin Protection: A lab coat, long pants, and closed-toe shoes are required.[1]

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[1]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with
appropriate particulate filters should be used.

Storage:
e Store in a cool, dry, and well-ventilated area.[1]

» Keep containers tightly closed to prevent contact with moisture.[1]
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» Store away from incompatible materials.

Chemical Incompatibilities

Tetraphosphorus decaoxide is a highly reactive substance and should be kept away from:

Water

Alcohols

Ammonia

Strong bases

Metals[8]

Strong oxidizing agents[8]
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Violent Reaction, Water

Forms Phosphoric Acid
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Strong Oxidizing Agents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Tetraphosphorus
Decaoxide: Safety, Handling, and Experimental Application]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b091053#tetraphosphorus-
decaoxide-safety-precautions-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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